Cas no 1805733-72-5 (2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid)
2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid
-
- Inchi: 1S/C11H11BrO4S/c1-5(13)9(12)7-3-2-6(17)4-8(7)10(14)11(15)16/h2-4,9-10,14,17H,1H3,(H,15,16)
- InChI Key: POCRPWZZWNDZLY-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC(=CC=1C(C(=O)O)O)S
Computed Properties
- Exact Mass: 317.95614 g/mol
- Monoisotopic Mass: 317.95614 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 75.6
- Molecular Weight: 319.17
2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027673-250mg |
2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid |
1805733-72-5 | 97% | 250mg |
484.80 USD | 2021-06-17 | |
| Alichem | A015027673-500mg |
2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid |
1805733-72-5 | 97% | 500mg |
831.30 USD | 2021-06-17 | |
| Alichem | A015027673-1g |
2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid |
1805733-72-5 | 97% | 1g |
1,549.60 USD | 2021-06-17 |
2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid
Professional Introduction to Compound with CAS No. 1805733-72-5 and Product Name: 2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic Acid
The compound with the CAS number 1805733-72-5 and the product name 2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and molecular biology research. The presence of both a brominated propyl group and a mercaptomandelic acid moiety makes it a versatile intermediate for synthesizing various bioactive molecules.
Recent studies have highlighted the importance of 2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid in the design of novel therapeutic agents. Its bifunctional nature allows for selective modifications at both the bromine and thiol positions, enabling chemists to tailor its reactivity for specific biological targets. This flexibility has been particularly valuable in the development of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. For instance, researchers have explored its utility in creating inhibitors for kinases and proteases, which are key players in diseases such as cancer and inflammation.
The bromine substituent in the compound’s structure is particularly noteworthy, as it serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic molecules, including drug candidates with improved pharmacokinetic properties. In parallel, the thiol group provides a nucleophilic site that can be exploited for thiol-disulfide exchange reactions, which are widely used in protein engineering and drug delivery systems.
In the realm of medicinal chemistry, 2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid has been investigated for its potential role in modulating biological pathways associated with neurodegenerative disorders. Preliminary findings suggest that derivatives of this compound may exhibit neuroprotective effects by interacting with specific receptor targets or by influencing intracellular signaling cascades. The mandelic acid moiety, known for its role in metabolic processes, adds another layer of complexity to its biological activity. This has prompted researchers to explore its derivatives as potential precursors for drugs targeting metabolic syndromes.
The synthesis of 2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid involves multi-step organic transformations that showcase the compound’s synthetic versatility. Key steps include bromination of propyl alcohol followed by condensation with mandelic acid derivatives under controlled conditions. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. The optimization of these synthetic routes has been a focus of recent research efforts, aiming to improve yield and purity while minimizing environmental impact.
From a computational chemistry perspective, the molecular properties of 2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid have been extensively studied using advanced modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the rational design of analogs with enhanced biological activity. These computational studies have also revealed potential binding modes with target proteins, guiding experimental efforts toward high-affinity drug candidates.
The growing interest in 2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid extends beyond academic research into industrial applications. Pharmaceutical companies are actively investigating its potential as a building block for novel therapeutics. The compound’s ability to undergo diverse chemical modifications makes it an attractive candidate for library synthesis programs aimed at identifying lead compounds for preclinical development. Additionally, its incorporation into prodrug formulations has been explored as a strategy to enhance bioavailability and targeted delivery.
Environmental considerations have also played a role in the development of synthetic methodologies for 2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid. Green chemistry principles have guided efforts to reduce waste and energy consumption during production. For instance, solvent-free reactions and catalytic processes have been employed to minimize environmental footprint while maintaining high reaction efficiency. These sustainable approaches align with global initiatives to promote responsible chemical manufacturing practices.
In conclusion, 2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid (CAS No. 1805733-72-5) represents a promising compound with broad applications in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in modern medicinal chemistry.
1805733-72-5 (2-(1-Bromo-2-oxopropyl)-5-mercaptomandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)